![molecular formula C14H11N3O2S B2546271 4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide CAS No. 946340-04-1](/img/structure/B2546271.png)
4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound 4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide is a derivative of quinoline, which is a heterocyclic aromatic organic compound. It appears to be related to various quinoline derivatives that have been studied for their potential biological activities, including antitubercular properties as indicated by the synthesis and evaluation of related compounds .
Synthesis Analysis
The synthesis of related quinoline derivatives has been explored in several studies. For instance, the synthesis of esters of halogen derivatives of 4-hydroxy-2-oxo-1,2-dihydro-3-quinolinecarboxylic acids was studied, and their reaction with 2-amino-4-methylthiazole yielded the corresponding hetarylamides . This suggests that the synthesis of this compound could involve similar esterification and amide formation reactions.
Molecular Structure Analysis
While the specific molecular structure of this compound is not detailed in the provided papers, the structure-activity relationships in related quinoline derivatives have been investigated. For example, the presence of a carboxylic acid moiety at the 2 position was found to afford optimal potency in antiallergy agents . This indicates that the position and type of substituents on the quinoline core can significantly influence the biological activity of these compounds.
Chemical Reactions Analysis
The chemical reactions involving quinoline derivatives are diverse. For instance, the synthesis of thiazoloquinoline derivatives involved cyclization reactions of thiazoles . The chemical transformations of quinoline derivatives are often tailored to introduce specific functional groups that can enhance their biological activity or enable their use in various applications, such as radiolabeling for PET imaging .
Physical and Chemical Properties Analysis
The physical and chemical properties of quinoline derivatives can vary widely depending on their specific substituents. For example, the introduction of a quinoline-imidazole-monoamide ligand into reaction systems resulted in the formation of octamolybdate complexes with different metal ions, which exhibited electrochemical, photocatalytic, and magnetic properties . This suggests that the physical and chemical properties of this compound would be influenced by its molecular structure and the presence of specific functional groups.
Scientific Research Applications
Synthesis and Carcinogenic Activity
A study by Kawazoe et al. (1978) synthesized a compound structurally related to 4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide and evaluated its carcinogenic activity in mice. The compound showed potent carcinogenic effects, highlighting the significance of structural analysis in the design of potentially safer chemicals (Kawazoe et al., 1978).
Antitumor Evaluation of Thiazoloquinoline Derivatives
Alvarez-Ibarra et al. (1997) focused on the synthesis and antitumor evaluation of new thiazolo[5,4-b]quinoline derivatives, demonstrating that specific structural features are essential for significant antitumor activities. This study underscores the importance of structural optimization in developing chemotherapeutic agents (Alvarez-Ibarra et al., 1997).
Molecular Docking and Inhibition of HBV Replication
Kovalenko et al. (2020) conducted synthetic, crystallographic, and molecular docking studies on methyl 4-hydroxy-2-thioxo-1,2-dihydroquinoline-3-carboxylate derivatives. They found these compounds to be potent inhibitors of Hepatitis B Virus replication, showcasing the potential of quinoline derivatives in antiviral research (Kovalenko et al., 2020).
Photocatalytic and Magnetic Properties
Li et al. (2020) explored the electrochemical, photocatalytic, and magnetic properties of octamolybdate complexes constructed from a quinoline–imidazole–monoamide ligand. Their research contributes to the understanding of quinoline derivatives in material science, particularly in photocatalysis and magnetic applications (Li et al., 2020).
Antimicrobial Activity of Pyrazolo[3,4-d]pyrimidine Derivatives
Holla et al. (2006) synthesized novel pyrazolo[3,4-d]pyrimidine derivatives from 4-hydrazino-8-(trifluoromethyl)quinoline and evaluated their antibacterial and antifungal activities. This study highlights the antimicrobial potential of quinoline derivatives, offering insights into their use as antimicrobial agents (Holla et al., 2006).
Mechanism of Action
Mode of action
The mode of action would depend on the specific targets of the compound. Quinoline and thiazole derivatives can act as inhibitors or activators of their targets, leading to changes in the biological activity of these targets .
Biochemical pathways
The affected pathways would depend on the specific targets of the compound. Quinoline and thiazole derivatives have been found to affect a variety of biochemical pathways, including those involved in inflammation, cancer, and microbial infections .
Pharmacokinetics
Quinoline and thiazole derivatives generally have good bioavailability due to their planar structures and ability to form hydrogen bonds .
Result of action
The molecular and cellular effects of “4-hydroxy-N-(4-methylthiazol-2-yl)quinoline-3-carboxamide” would depend on its specific targets and mode of action. Quinoline and thiazole derivatives can have a variety of effects, such as anti-inflammatory, anticancer, and antimicrobial effects .
Action environment
The action, efficacy, and stability of “this compound” could be influenced by various environmental factors, such as pH, temperature, and the presence of other molecules. Quinoline and thiazole derivatives are generally stable under physiological conditions .
properties
IUPAC Name |
N-(4-methyl-1,3-thiazol-2-yl)-4-oxo-1H-quinoline-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O2S/c1-8-7-20-14(16-8)17-13(19)10-6-15-11-5-3-2-4-9(11)12(10)18/h2-7H,1H3,(H,15,18)(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYGYEPHHCXAHTM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)C2=CNC3=CC=CC=C3C2=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.